2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one

• IUPAC Name: 2-phenylsulfanyl-6,8-dioxabicyclo[3.2.1]octan-4-one
• InChI: InChI=1S/C12H12O3S/c13-9-6-11(10-7-14-12(9)15-10)16-8-4-2-1-3-5-8/h1-5,10-12H,6-7H2
• InChI Key: DHCDASQHIRYVRW-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2COC(C1=O)O2)SC3=CC=CC=C3
• Molecular Formula: C12H12O3S
• Molecular Weight: 236.29 g/mol

Description

2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one, also known as PTO, is a synthetic compound that has been the subject of scientific research in recent years. PTO is a bicyclic lactone that has been shown to have potential applications in the fields of medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one and its derivatives is not fully understood, but it is believed to involve the inhibition of enzymes involved in key biological processes. For example, 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one has been shown to inhibit the activity of DNA polymerase, an enzyme involved in DNA replication.
Biochemical and Physiological Effects:
2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one and its derivatives have been shown to have a range of biochemical and physiological effects. For example, 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one derivatives have been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one derivatives in lab experiments is their relatively simple synthesis, which makes them accessible to a wide range of researchers. However, one limitation is that 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one derivatives can be unstable under certain conditions, which can make them difficult to work with.

Future Directions

There are many potential future directions for research on 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one and its derivatives. These include:
1. Further exploration of the biological activities of 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one derivatives, with a focus on their potential as anticancer and antimicrobial agents.
2. Development of new synthetic methods for 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one derivatives, with an emphasis on improving their stability and scalability.
3. Investigation of the mechanism of action of 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one and its derivatives, with a view to identifying new targets for drug development.
4. Exploration of the potential of 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one derivatives as scaffolds for the development of new drugs targeting a wide range of biological processes.
In conclusion, 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one is a synthetic compound that has shown promise as a scaffold for the development of new drugs. Further research is needed to fully understand its mechanism of action and potential applications, but the results of existing studies suggest that 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one derivatives have a wide range of biological activities and potential therapeutic uses.

Scientific Research Applications

2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one has been the focus of scientific research due to its potential as a scaffold for the development of new drugs. Studies have shown that 2-(phenylthio)-6,8-dioxabicyclo[3.2.1]octan-4-one derivatives have a wide range of biological activities, including antibacterial, antifungal, and antitumor properties.